N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide
Overview
Description
N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide, also known as CPP-5MT, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. CPP-5MT is a derivative of cyclopentyl glycine and 5-methylthiophene-2-acetic acid and has been found to have various biochemical and physiological effects.
Mechanism of Action
Further research is needed to fully understand the mechanism of action of N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide.
3. Dosage and administration: Further research is needed to determine the optimal dosage and administration of N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide for therapeutic use.
4. Combination therapy: Further research is needed to determine the potential of N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide in combination with other therapeutic agents for the treatment of various disorders.
Conclusion:
N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide has been found to have various biochemical and physiological effects and has been studied for its potential in the treatment of depression, anxiety disorders, neuropathic pain, and drug addiction. Further research is needed to fully understand the potential of N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide as a therapeutic agent.
Advantages and Limitations for Lab Experiments
N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide has several advantages and limitations for lab experiments. Some of these include:
Advantages:
1. High potency: N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide has high potency, which makes it useful for studying the effects of NMDA receptor modulation.
2. Specificity: N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide is specific to the NMDA receptor, which makes it useful for studying the effects of NMDA receptor modulation.
Limitations:
1. Limited availability: N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide is not widely available, which makes it difficult to obtain for lab experiments.
2. Limited research: There is limited research on the effects of N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide, which makes it difficult to fully understand its potential as a therapeutic agent.
Future Directions
There are several future directions for research on N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide. Some of these include:
1. Clinical trials: Further clinical trials are needed to determine the safety and efficacy of N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide as a therapeutic agent.
2.
Synthesis Methods
N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide can be synthesized through a multi-step process. The first step involves the reaction of cyclopentyl glycine with thionyl chloride to yield the corresponding acid chloride. This intermediate is then reacted with 5-methylthiophene-2-acetic acid to give N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide.
Scientific Research Applications
N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide has been studied for its potential as a therapeutic agent in various scientific research studies. Some of the research applications of N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide include:
1. Treatment of depression and anxiety disorders: N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide has been found to have anxiolytic and antidepressant effects in animal models.
2. Treatment of neuropathic pain: N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide has been shown to have analgesic properties in animal models of neuropathic pain.
3. Treatment of drug addiction: N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide has been found to reduce drug-seeking behavior in animal models of addiction.
properties
IUPAC Name |
N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2OS/c1-10-4-5-11(17-10)8-12(16)15-13(9-14)6-2-3-7-13/h4-5H,2-3,6-8H2,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBDNDEHVSQZJHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)CC(=O)NC2(CCCC2)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-cyanocyclopentyl)-2-(5-methylthiophen-2-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Butyl ({2-[(5-methylisoxazol-3-yl)amino]-2-oxoethyl}thio)acetate](/img/structure/B2799103.png)
![4-[3-(Pyridin-3-yloxymethyl)azetidin-1-yl]quinazoline](/img/structure/B2799105.png)
![ethyl 4-[5-[(E)-3-(benzylamino)-2-cyano-3-oxoprop-1-enyl]furan-2-yl]benzoate](/img/structure/B2799107.png)
![2-Azabicyclo[3.3.1]nonane hydrochloride](/img/structure/B2799109.png)
![3-{1-[4-(1H-pyrrol-1-yl)benzoyl]piperidin-4-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione](/img/structure/B2799113.png)
![6-benzyl-1-ethyl-4-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-3-methyl-1H-pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione](/img/structure/B2799115.png)
![3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-[(4-methoxyphenyl)methyl]pyridin-2-amine](/img/structure/B2799125.png)